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Introduction

PIM2 (Proviral Integration site for Moloney murine leukemia virus 2) is a serine/threonine
kinase that plays a crucial role in cell survival, proliferation, and apoptosis.[1][2][3] Its
overexpression is implicated in various cancers, making it a significant target for therapeutic
intervention.[4][5] These application notes provide detailed protocols for both biochemical and
cell-based assays designed to identify and characterize inhibitors of PIM2 kinase activity.

PIM2 Signaling Pathway

The PIM2 signaling pathway is integral to cell cycle progression and the inhibition of apoptosis.
PIM2 is constitutively active and its activity is primarily regulated at the transcriptional level by
the JAK/STAT and NF-kB pathways. Downstream, PIM2 phosphorylates a number of
substrates, including BAD and 4E-BP1, to promote cell survival and protein translation.
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Caption: PIM2 Signaling Pathway.
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Biochemical PIM2 Kinase Assay (ADP-Glo™)

This protocol outlines a luminescent-based assay to measure PIM2 kinase activity by

guantifying the amount of ADP produced in the kinase reaction. The ADP-Glo™ Kinase Assay
is a common method for this purpose.

Experimental Workflow
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Prepare Reagents:
- PIM2 Enzyme
- Substrate (e.g., S6Ktide)
- ATP
- Inhibitor dilutions
- Kinase Buffer

Y

Add Inhibitor (or DMSO)
to 384-well plate

Add PIM2 Enzyme

Add Substrate/ATP Mix

Incubate at RT
(60 min)

Add ADP-Glo™ Reagent

Incubate at RT
(40 min)

Add Kinase Detection Reagent

Incubate at RT
(30 min)

Read Luminescence

Analyze Data (IC50)
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Culture Cells
(e.g., HEK293T)

.

Transfect Cells with
PIM2 and Substrate (e.g., myc-Bad)

Seed Cells into
96-well plate
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Incubate (24h)

Add Inhibitor Dilutions

‘ Incubate (Treatment Time) \

Lyse Cells

Quantify Substrate Phosphorylation
(Sandwich ELISA)

Analyze Data (IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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